Cas no 3063-20-5 (Carbamic acid, ethyldithio-, compd. with ethylamine (1:1))
3063-20-5 structure
Product Name:Carbamic acid, ethyldithio-, compd. with ethylamine (1:1)
CAS No:3063-20-5
MF:C5H14N2S2
MW:166.308058261871
CID:305600
PubChem ID:3034074
Update Time:2025-04-19
Carbamic acid, ethyldithio-, compd. with ethylamine (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, ethyldithio-, compd. with ethylamine (1:1)
- ethanamine,ethylcarbamodithioic acid
- AC1MHWUC
- Aethylammoniumverbindung
- Aethyl-dithiocarbamidsaeure, Verbindung mit Aethylamin
- CTK1C2478
- EINECS 221-308-3
- Ethylammonium ethyldithiocarbamate
- ethylammonium N-ethyldithiocarbamate
- ethylcarbamodithioic acid
- ethyl-dithiocarbamic acid , compound with ethylamine
- ethyl-dithiocarbamic acid, ethylamine salt
- N-Aethyl-dithiocarbamidsaeure
- NSC87902
- ethanamine;ethylcarbamodithioic acid
- D8CK6UX74P
- DTXSID2062822
- UNII-D8CK6UX74P
- NSC 87902
- 3063-20-5
- NSC-87902
-
- Inchi: 1S/C3H7NS2.C2H7N/c1-2-4-3(5)6;1-2-3/h2H2,1H3,(H2,4,5,6);2-3H2,1H3
- InChI Key: XSBNNDUUIRIBKE-UHFFFAOYSA-N
- SMILES: SC(NCC)=S.NCC
Computed Properties
- Exact Mass: 166.06002
- Monoisotopic Mass: 166.05984080g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 55.5
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.1Ų
Experimental Properties
- PSA: 39.67
Carbamic acid, ethyldithio-, compd. with ethylamine (1:1) Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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